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Compound of Interest

Compound Name: 3Alaph-Tigloyloxypterokaurene L3

Cat. No.: B12442409 Get Quote

Introduction
3α-Tigloyloxypterokaurene L3 is a naturally occurring ent-kaurane diterpenoid. This class of

chemical compounds is characterized by a tetracyclic carbon skeleton and is found in a variety

of plant species. This guide provides a comprehensive overview of the discovery, chemical

properties, and isolation of 3α-Tigloyloxypterokaurene L3, intended for researchers, scientists,

and professionals in the field of drug development.

Discovery and History
3α-Tigloyloxypterokaurene L3 was first isolated and identified in 2013 by a team of researchers

led by Bing-Ji Ma.[1][2] The compound was discovered during a phytochemical investigation of

the plant Wedelia trilobata, a perennial plant belonging to the Asteraceae family.[1][2][3] In their

study, Ma and his colleagues isolated four new ent-kaurane diterpenoids, including 3α-

Tigloyloxypterokaurene L3, along with eleven other known compounds of the same class from

an ethanol extract of the plant.[1][2] The structure of 3α-Tigloyloxypterokaurene L3 was

elucidated through extensive spectroscopic analysis.[1][2]

Physicochemical Properties
The chemical structure and properties of 3α-Tigloyloxypterokaurene L3 have been determined

through spectroscopic methods. A summary of its key physicochemical data is presented in the

table below.
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Property Value

Molecular Formula C25H34O4

Molecular Weight 400.5

Appearance White powder

Optical Rotation [α]D25 -40.0 (c 0.10, CHCl3)

1H NMR (CDCl3, 500 MHz)

δ 6.86 (br. q, J = 7.1 Hz, H-3'), 4.60 (dd, J =

12.1, 4.5 Hz, H-3), 1.83 (s, H-5'), 1.80 (d, J = 7.1

Hz, H-4'), ...

13C NMR (CDCl3, 125 MHz)
δ 167.7 (C-1'), 137.2 (C-3'), 128.8 (C-2'), 78.7

(C-3), 77.3 (C-9), ...

Note: The full NMR data is extensive and can be found in the original publication by Ma et al.

(2013).

Experimental Protocols
The following is a detailed methodology for the extraction and isolation of 3α-

Tigloyloxypterokaurene L3 from Wedelia trilobata, as described in the scientific literature.

Plant Material
The whole plants of Wedelia trilobata were collected and air-dried. A voucher specimen was

deposited in a recognized herbarium for future reference.

Extraction and Isolation
The dried and powdered plant material (5 kg) was extracted with 95% ethanol at room

temperature. The resulting extract was concentrated under reduced pressure to yield a crude

residue. This residue was then suspended in water and partitioned successively with petroleum

ether, ethyl acetate, and n-butanol.

The ethyl acetate-soluble fraction was subjected to column chromatography over silica gel,

eluting with a gradient of chloroform and methanol. Fractions were collected and monitored by

thin-layer chromatography (TLC). Fractions with similar TLC profiles were combined.
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Further purification of the combined fractions was achieved through repeated column

chromatography on silica gel and Sephadex LH-20, as well as preparative high-performance

liquid chromatography (HPLC) to yield pure 3α-Tigloyloxypterokaurene L3.

Structure Elucidation
The chemical structure of 3α-Tigloyloxypterokaurene L3 was determined using a combination

of spectroscopic techniques, including:

Mass Spectrometry (MS): To determine the molecular weight and formula.

Infrared (IR) Spectroscopy: To identify functional groups.

1D and 2D Nuclear Magnetic Resonance (NMR) Spectroscopy (1H, 13C, COSY, HSQC,

HMBC): To establish the connectivity of atoms and the stereochemistry of the molecule.

Biological Activity and Signaling Pathways
Currently, there is limited publicly available information on the specific biological activities and

mechanisms of action of 3α-Tigloyloxypterokaurene L3. However, other ent-kaurane

diterpenoids isolated from Wedelia trilobata have been reported to possess anti-inflammatory

properties.[4] Further research is required to determine the pharmacological profile of 3α-

Tigloyloxypterokaurene L3 and to investigate its potential effects on cellular signaling

pathways.

Visualizations
Experimental Workflow for Isolation
The following diagram illustrates the general workflow for the isolation and purification of 3α-

Tigloyloxypterokaurene L3.
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Isolation and Purification Workflow
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Conclusion
3α-Tigloyloxypterokaurene L3 is a structurally interesting ent-kaurane diterpenoid isolated from

Wedelia trilobata. While its discovery and chemical characterization have been established, its

biological potential remains largely unexplored. This guide provides a foundational

understanding of the compound and highlights the need for further research to unlock its

potential applications in drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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